Cas no 1361869-31-9 (2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester)

• Product Name: 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester
• CAS No: 1361869-31-9
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4790461
• Update Time: 2025-07-22

2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester

• Inchi： 1S/C14H9Cl2FO2/c1-19-14(18)9-5-2-4-8(13(9)17)12-10(15)6-3-7-11(12)16/h2-7H,1H3
• InChI Key： KCUPFQYDAPJNAS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC=C(C(=O)OC)C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester

2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 1361869-31-9, commonly referred to as 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a biphenyl ring system with substituents at specific positions, making it a prime candidate for further research and development.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of chlorine and fluorine atoms in the structure of 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and pharmacokinetic properties. These characteristics make it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of biphenyl-based agrochemicals. Researchers have explored its role in creating pesticides and herbicides with enhanced efficacy and reduced environmental impact. The methyl ester group attached to the carboxylic acid moiety plays a crucial role in stabilizing the molecule during synthesis and ensuring its compatibility with various chemical reactions.

Moreover, the fluorine atom at position 2 of the biphenyl ring contributes to the compound's stability and lipophilicity, which are essential properties for designing drugs that can penetrate biological membranes effectively. Recent advancements in computational chemistry have allowed scientists to predict the binding affinity of this compound to various protein targets, further underscoring its potential in drug design.

In terms of synthesis, 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling researchers to produce high-purity samples for further studies.

The physical properties of this compound, such as its melting point and solubility, have been extensively characterized using modern analytical techniques like differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These properties are critical for determining its suitability in various industrial applications.

Looking ahead, ongoing research is focused on exploring the biodegradability and environmental fate of 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester. Understanding its behavior in natural ecosystems is essential for ensuring that its use does not pose risks to human health or the environment. Preliminary findings suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, 2',6'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS No. 1361869-31-9) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future innovations within the chemical sciences.